Cas no 1185309-63-0 (5-Bromo-2-(ethyl-d5)-pyrimidine)
1185309-63-0 structure
Product Name:5-Bromo-2-(ethyl-d5)-pyrimidine
CAS No:1185309-63-0
MF:C6H7BrN2
MW:192.067988634109
CID:6810918
PubChem ID:45785447
Update Time:2025-03-28
5-Bromo-2-(ethyl-d5)-pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 1185309-63-0
- 5-Bromo-2-(ethyl-d5)-pyrimidine
- AKOS015945011
- CS-18575
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- Inchi: 1S/C6H7BrN2/c1-2-6-8-3-5(7)4-9-6/h3-4H,2H2,1H3/i1D3,2D2
- InChI Key: SQOJDBHJUUGQJP-ZBJDZAJPSA-N
- SMILES: BrC1C=NC(C([2H])([2H])C([2H])([2H])[2H])=NC=1
Computed Properties
- Exact Mass: 191.01064Da
- Monoisotopic Mass: 191.01064Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 79.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 25.8Ų
5-Bromo-2-(ethyl-d5)-pyrimidine Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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